Cas no 2138166-48-8 (4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• CAS No: 2138166-48-8
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• CID: 6254437
• PubChem ID: 165854303
• Update Time: 2025-06-07

4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• EN300-1113429
• 2138166-48-8
• 4-chloro-1-[2-methyl-2-(propan-2-yloxy)propyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H18ClN3O/c1-7(2)15-10(3,4)6-14-5-8(11)9(12)13-14/h5,7H,6H2,1-4H3,(H2,12,13)
• InChI Key： NKVJCBNPXNRTGS-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(C)(C)OC(C)C

Computed Properties

• Exact Mass: 231.1138399g/mol
• Monoisotopic Mass: 231.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine

Introduction to 4-Chloro-1-2-Methyl-2-(Propan-2-yloxy)propyl-1H-Pyrazol-3-Amine (CAS No. 2138166-48-8)

4-Chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine (CAS No. 2138166-48-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolyl amines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The molecular structure of 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine is characterized by a pyrazole ring substituted with a chloro group, a methyl group, and an isopropoxypropyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have focused on the synthesis and characterization of 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine. One notable approach involves the reaction of 4-chloropyrazole with an appropriate alkylating agent followed by amination. This multi-step synthesis process has been optimized to achieve high yields and purity, making it feasible for large-scale production. The synthetic route is not only efficient but also environmentally friendly, adhering to green chemistry principles.

In terms of its biological activity, 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-amine has shown promising results in various in vitro and in vivo assays. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that this compound may have potential as an analgesic agent, effectively reducing pain responses in animal models.

The pharmacokinetic properties of 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl-1H-pyrazol-3-am ine have also been investigated. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

To further explore the therapeutic applications of 4-chloro-1-2-methyl-2-(propan-2-yloxy)propyl -1H-pyrazol -3 -amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as chronic pain, inflammation, and neurodegenerative disorders. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its potential therapeutic applications, 4-chloro -1 - 2 -methyl - 2 -(propan - 2 - yloxy ) propyl - 1 H - pyrazol - 3 - amine has also been studied for its use as a research tool in understanding the mechanisms underlying inflammation and pain. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating these processes at the molecular level.

The future prospects for 4-chloro - 1 - 2 -methyl - 2 -(propan - 2 - yloxy ) propyl - 1 H - pyrazol - 3 - amine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, 4-chloro - 1 - 2 -methyl - 2 -(propan - 2 - yloxy ) propyl - 1 H - pyrazol - 3 - amine (CAS No. 2138166 - 48 - 8) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure, favorable biological properties, and promising clinical results make it an exciting candidate for further development in the field of medicinal chemistry.